Cas no 62747-01-7 (Benzenamine, N-(1,4-dimethylpentyl)-4-nitro-)

• Product Name: Benzenamine, N-(1,4-dimethylpentyl)-4-nitro-
• CAS No: 62747-01-7
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 433367
• PubChem ID: 20365067
• Update Time: 2025-04-19

Benzenamine, N-(1,4-dimethylpentyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(1,4-dimethylpentyl)-4-nitro-
• N-(5-methylhexan-2-yl)-4-nitroaniline
• SCHEMBL11615334
• DTXSID70606134
• 62747-01-7

• Inchi： 1S/C13H20N2O2/c1-10(2)4-5-11(3)14-12-6-8-13(9-7-12)15(16)17/h6-11,14H,4-5H2,1-3H3
• InChI Key： YHCJNTJEQBGPPS-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)NC(C)CCC(C)C)=O

Computed Properties

• Exact Mass: 236.1526
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 55.17